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Compound of Interest

Compound Name: 5-Methyl-2-nitrophenol

Cat. No.: B1361083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methyl-2-nitrophenol (CAS No. 700-
38-9), a versatile chemical intermediate. It covers its chemical identity, physicochemical
properties, synthesis protocols, key applications, and safety information, tailored for
professionals in research and development.

Chemical Identity and Properties

5-Methyl-2-nitrophenol, also known as 6-Nitro-m-cresol, is an organic aromatic compound.[1]
[2] It is characterized by a phenol ring substituted with a methyl group and a nitro group.

CAS Number: 700-38-9[1][2][3]

Synonyms:

6-Nitro-m-cresol[2][4]

3-Hydroxy-4-nitrotoluene[2][4]

2-Nitro-5-methylphenol[2]

Phenol, 5-methyl-2-nitro-[2]

3-Methyl-6-nitrophenol[2]
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Physicochemical Properties

The properties of 5-Methyl-2-nitrophenol are summarized in the table below. It typically
appears as a yellow to green crystalline solid with a slight phenolic odor.[1] It has limited
solubility in water but is more soluble in organic solvents like ethanol and acetone.[1]

Property Value Reference
Molecular Formula C7H7NOs3 [1][2][3]
Molecular Weight 153.14 g/mol [3114]
Melting Point 53-56 °C [4]

Flash Point 109 °C (228.2 °F) [4]

Yellow to greenish crystalline
Appearance _ [1]
chunks or solid
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InChl Key [2][4]
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SMILES [4]
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Synthesis of 5-Methyl-2-nitrophenol

The primary industrial synthesis of 5-Methyl-2-nitrophenol involves the nitration of m-cresol.
[1] Careful control of reaction conditions is necessary to achieve good yield and selectivity.

Experimental Protocol: Nitration of m-Cresol

This protocol is a general method for the nitration of phenols and can be adapted for the
synthesis of 5-Methyl-2-nitrophenol from m-cresol.

Materials:
e m-Cresol

¢ Nitric acid
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Sulfuric acid (catalyst)

Acetone (solvent)

Silica-supported AI(NOs)3-9H20 (alternative nitrating agent)

Ethyl acetate

Deionized water

Procedure:

e Dissolve 1 mmol of m-cresol in 5 mL of acetone in a round-bottom flask equipped with a
magnetic stirrer.

o Carefully add 1 mmol of silica-supported Al(NO3)3-9H20 to the solution. Alternatively, a
mixture of nitric acid and sulfuric acid can be used under controlled temperature conditions.

 Stir the resulting mixture at room temperature.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Once the reaction is complete, filter the reaction mixture to remove the silica support.

e Wash the residue with ethyl acetate (2 x 5 mL).

o Combine the filtrate and the washings and concentrate under reduced pressure to obtain the
crude product.

» Purify the crude 5-Methyl-2-nitrophenol by column chromatography over silica gel.

Logical Workflow for Synthesis
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5-Methyl-2-nitrophenol

Click to download full resolution via product page
Caption: Synthesis workflow for 5-Methyl-2-nitrophenol.

Applications in Chemical Synthesis

5-Methyl-2-nitrophenol is a valuable intermediate in the synthesis of various organic
compounds, including pharmaceuticals, dyes, and pesticides.[1]

Intermediate for Pharmaceuticals and Specialty
Chemicals
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» Benzoxazine Derivatives: It serves as a precursor in the synthesis of antifungal benzoxazine-
3-(4H)-one derivatives.[5]

o Levofloxacin Precursors: The compound is also utilized in the preparation of precursors for
the antibiotic Levofloxacin.[5]

o 3-methoxy-4-nitrotoluene: 5-Methyl-2-nitrophenol can be used to synthesize 3-methoxy-4-

nitrotoluene, another chemical intermediate.[4][6]

Precursor for the Pesticide Fenitrothion

A significant application of 5-Methyl-2-nitrophenol is in the production of the organophosphate
insecticide, Fenitrothion. Although the direct precursor is its isomer, 3-methyl-4-nitrophenol,
understanding the overall synthesis provides context for the importance of nitrated cresols. The
general pathway involves the reaction of a nitrocresol with O,O-dimethylthiophosphoryl

chloride.

Conceptual Synthesis Pathway Involving a Nitrocresol Intermediate

Precursors

Nitrated m-Cresol 0,0-dimethylthiophosphoryl Base
(e.g., 5-Methyl-2-nitrophenol isomer) chloride (e.g., Sodium Carbonate)
Reaction
\

»-| Condensation Reaction [

Fenitrothion
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Caption: Role of nitrocresols in Fenitrothion synthesis.

Safety and Handling

5-Methyl-2-nitrophenol is classified as a hazardous substance and requires careful handling.
Hazard Statements:

e H314: Causes severe skin burns and eye damage.[4]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust
mask, should be worn when handling this chemical.[4] It should be stored in a combustible
corrosive hazardous materials area.[4]

Conclusion

5-Methyl-2-nitrophenol is a key chemical building block with significant applications in the
pharmaceutical, agrochemical, and dye industries. Its synthesis via the nitration of m-cresol is a
well-established process, though requiring careful control. Understanding its properties,
synthesis, and safe handling procedures is crucial for its effective and safe utilization in
research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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